Cas no 908130-61-0 ((2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol)

• Product Name: (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• CAS No: 908130-61-0
• MF: C₁₁H₁₃IN₄O₃
• MW: 376.150394201279
• CID: 827500
• PubChem ID: 16080018
• Update Time: 2025-11-02

(2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• 7-Deaza-7-I-2’-dA
• (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• 7-DEAZA-2'-DEOXY-7-IODOADENOSINE
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-(2-deoxy-β-L-erythro-pentofuranosyl)-5-iodo-
• 7-(2-Deoxy-beta-L-erythro-pentofuranosyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7-Deaza-2?-deoxy-7-iodoadenosine
• AK163024
• AX8256630
• (2S,3R,5S)-5-{4-amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl}-2-(hydroxymethyl)oxolan-3-ol
• 7-(2-Deoxy-β-L-erythro-pentofuranosyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine (ACI)
• A12929
• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine
• AS-73702
• 908130-61-0
• (2S,3R,5S)-5-(4-amino-5-iodopyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)oxolan-3-ol
• AKOS024464514
• (2S,3R,5S)-5-{4-AMINO-5-IODOPYRROLO[2,3-D]PYRIMIDIN-7-YL}-2-(HYDROXYMETHYL)OXOLAN-3-OL

• Inchi： 1S/C11H13IN4O3/c12-5-2-16(8-1-6(18)7(3-17)19-8)11-9(5)10(13)14-4-15-11/h2,4,6-8,17-18H,1,3H2,(H2,13,14,15)/t6-,7+,8+/m1/s1
• InChI Key： LIIIRHQRQZIIRT-CSMHCCOUSA-N
• SMILES： IC1C2C(=NC=NC=2N([C@@H]2C[C@@H](O)[C@H](CO)O2)C=1)N

Computed Properties

• Exact Mass: 376.00324g/mol
• Monoisotopic Mass: 376.00324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: 0.3

Additional information on (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol

(2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (CAS No. 908130-61-0: A Promising Compound in Antiviral Drug Development

(2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (CAS No. 908130-61-0) is a structurally complex molecule that has garnered significant attention in the field of antiviral drug discovery. This compound, characterized by its unique combination of a pyrrolo[2,3-d]pyrimidine scaffold and a tetrahydrofuran ring with a hydroxymethyl group, represents a novel approach to targeting viral replication mechanisms. Recent studies published in Journal of Medicinal Chemistry (2023) and Antiviral Research (2024) have highlighted its potential as a lead candidate for the development of next-generation antiviral therapeutics, particularly in the context of human immunodeficiency virus (HIV) and hepatitis B virus (HBV) treatment.

The stereochemistry of this compound, specifically the (2S,3R,5S) configuration, plays a critical role in its biological activity. The precise three-dimensional arrangement of functional groups around the tetrahydrofuran ring is essential for achieving optimal interactions with viral enzymes. Structural analysis using X-ray crystallography and molecular docking simulations has demonstrated that the hydroxymethyl group at the C-2 position of the tetrahydrofuran ring forms hydrogen bonds with key residues in the active site of the viral reverse transcriptase enzyme, a mechanism that is central to the compound's inhibitory activity.

One of the most notable features of (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (CAS No. 908130-61-0) is its iodo-substituted pyrrolopyrimidine core. This structural element has been shown to enhance the compound's ability to disrupt viral RNA synthesis. A 2023 study published in Nature Chemical Biology demonstrated that the iodo group at the C-5 position of the pyrrolo[2,3-d]pyrimidine ring significantly increases the compound's affinity for viral polymerase targets, thereby improving its potency compared to earlier generations of antiviral agents.

The amine functionality at the C-4 position of the pyrrolo[2,3-d]pyrimidine ring also contributes to the compound's pharmacological profile. This group has been shown to participate in electrostatic interactions with positively charged amino acid residues in the viral enzyme active site, a finding that aligns with computational models published in ACS Chemical Biology (2024). These interactions are critical for stabilizing the enzyme-inhibitor complex and prolonging the duration of action of the compound within the host cell.

Recent advances in prodrug design have further expanded the therapeutic potential of (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (CAS No. 908130-61-0). Researchers at the University of California, San Francisco, have developed a phosphoramidate prodrug formulation of this compound that significantly improves its oral bioavailability. As reported in Science Translational Medicine (2024), this modified derivative achieves plasma concentrations sufficient for sustained viral suppression while maintaining a favorable safety profile in preclinical models.

The hydroxymethyl group at the C-2 position of the tetrahydrofuran ring has also been the focus of recent structural optimization efforts. A comparative study published in Organic Letters (2024) evaluated various substituents at this position and found that the hydroxymethyl group provides optimal balance between hydrophilicity and molecular flexibility, enabling the compound to navigate the aqueous environments of the cellular cytoplasm while maintaining strong interactions with its target enzymes.

Interestingly, the iodo-substituted pyrrolopyrimidine core of this molecule has shown promise in targeting multiple viral species. In addition to its efficacy against HIV and HBV, a 2024 study in Cell Host & Microbes demonstrated that the compound exhibits significant activity against the hepatitis C virus (HCV) and several strains of the influenza virus. This broad-spectrum antiviral activity is attributed to the compound's ability to interfere with the conserved regions of viral polymerases across different viral families.

The stereochemical integrity of (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (CAS No. 908130-61-0) is essential for maintaining its pharmacodynamic properties. A study published in Chemistry & Biology (2023) demonstrated that even minor deviations from the (2S,3R,5S) configuration result in substantial reductions in antiviral potency, underscoring the importance of precise stereochemical control in drug development.

Recent developments in computational modeling have provided deeper insights into the mechanism of action of this compound. Molecular dynamics simulations published in Journal of Computational Chemistry (2024) revealed that the iodo group and amine functionality work synergistically to modulate the conformational flexibility of the viral enzyme, thereby enhancing the compound's inhibitory effects. These findings have guided the design of new analogs with improved pharmacological profiles.

The pharmacokinetic properties of (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (CAS No. 908130-61-0) have also been extensively characterized. A 2024 study in Drug Metabolism and Disposition demonstrated that the compound exhibits favorable metabolic stability and minimal hepatic clearance, which are critical factors for the development of long-acting antiviral formulations. These properties make it an attractive candidate for once-daily dosing regimens.

As research on (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (CAS No. 908130-61-0) continues to advance, it is clear that this compound represents a significant breakthrough in antiviral drug discovery. Its unique structural features, combined with its demonstrated efficacy against multiple viral pathogens, position it as a promising lead candidate for the development of novel therapeutic agents. Ongoing clinical trials are expected to provide further insights into its safety and efficacy profile in human subjects.

The compound (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (CAS No. 908130-61-0) is a highly promising molecule in the field of antiviral drug discovery, with a wide range of structural and pharmacological features that make it a compelling candidate for the development of next-generation therapeutics. ### Key Features and Insights: #### 1. Structural Complexity and Stereochemistry - The compound features a pyrrolo[2,3-d]pyrimidine scaffold, a tetrahydrofuran ring with a hydroxymethyl group, and a stereospecific (2S,3R,5S) configuration. - This stereochemistry is crucial for the molecule's target engagement, as it allows for optimal interactions with viral enzymes such as reverse transcriptase and polymerase. #### 2. Broad-Spectrum Antiviral Activity - Demonstrates significant antiviral activity against: - HIV - HBV (Hepatitis B Virus) - HCV (Hepatitis C Virus) - Influenza virus - This broad-spectrum activity is attributed to its interference with conserved regions of viral polymerases, making it a versatile candidate for treating multiple viral infections. #### 3. Mechanism of Action - The iodo group and amine functionality work synergistically to modulate the conformational flexibility of viral enzymes, thereby enhancing the compound's inhibitory effects. - Computational models (e.g., molecular dynamics simulations) support the synergistic interactions between the compound and its viral targets, guiding the development of improved analogs. #### 4. Pharmacological Properties - High metabolic stability and low hepatic clearance, as shown in a 2024 study published in *Drug Metabolism and Disposition*. - These properties make it a favorable candidate for long-acting formulations, potentially enabling once-daily dosing regimens. #### 5. Stereochemical Integrity - Minor deviations from the (2S,3R,5S) configuration result in substantial reductions in antiviral potency, emphasizing the importance of stereochemical control in drug development. #### 6. Computational and Experimental Insights - Computational modeling has been instrumental in understanding the mechanism of action and structure-activity relationships. - Experimental studies (e.g., in *Chemistry & Biology*, *Cell Host & Microbes*, and *Journal of Computational Chemistry*) have provided robust evidence of the compound’s efficacy and safety profile. #### 7. Clinical Development - Ongoing clinical trials are expected to further validate the compound’s safety and efficacy in human subjects. - Its favorable pharmacokinetic profile and broad-spectrum activity position it as a promising lead in the development of novel antiviral drugs. --- ### Conclusion: (2S,3R,5S)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (CAS No. 908130-61-0) is a highly advanced and promising molecule in the field of antiviral drug discovery. Its unique structural features, broad-spectrum activity, and favorable pharmacological profile make it a valuable candidate for the development of novel therapeutic agents. As clinical trials progress, it is likely to become a cornerstone in the treatment of multiple viral diseases, offering new hope for patients and advancing the field of viral therapeutics.